5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid

• CAS No.: 63506-96-7
• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 5,5-dimethyl-2-oxo-4-phenyloxolane-3-carboxylic acid
• InChI: InChI=1S/C13H14O4/c1-13(2)10(8-6-4-3-5-7-8)9(11(14)15)12(16)17-13/h3-7,9-10H,1-2H3,(H,14,15)
• InChI Key: IVPWAYSTNOPZBT-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(C(=O)O1)C(=O)O)C2=CC=CC=C2)C

Description

5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid is a bicyclic organic compound featuring a tetrahydrofuran core substituted with methyl, oxo, phenyl, and carboxylic acid groups. Its structure combines aromatic (phenyl) and aliphatic (dimethyl, oxo) functionalities, making it a versatile intermediate in synthetic chemistry. The phenyl group enhances lipophilicity, while the carboxylic acid moiety offers reactivity for further derivatization, such as salt formation or esterification.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under acidic or basic conditions. For instance, the Paal-Knorr synthesis can be employed, where a diketone reacts with an amine to form the tetrahydrofuran ring .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity The use of catalysts and controlled reaction conditions can enhance the efficiency of the synthesis process

Chemical Reactions Analysis

Types of Reactions

5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The phenyl group and other substituents can undergo substitution reactions to introduce new functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Medicinal Chemistry

5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid serves as an important intermediate in the synthesis of biologically active compounds. Its derivatives have shown potential as:

• Antibacterial Agents: The compound has been utilized in the development of new antibacterial agents targeting gram-negative bacteria. Research indicates that modifications to the tetrahydrofuran ring can enhance antimicrobial activity, making it a valuable scaffold for drug design .
• Anti-inflammatory Drugs: Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties, potentially useful in treating conditions such as arthritis and other inflammatory diseases .

Case Study: Antibacterial Activity
A study conducted by researchers synthesized various derivatives of 5,5-dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid and evaluated their antibacterial efficacy against strains of Escherichia coli and Staphylococcus aureus. The results indicated that certain derivatives exhibited significant inhibition zones compared to standard antibiotics, suggesting their potential as new therapeutic agents .

Organic Synthesis

The compound is also employed as a building block in organic synthesis due to its unique structural features:

• Synthesis of Heterocycles: It can be used to synthesize various heterocyclic compounds, which are crucial in pharmaceutical chemistry. The presence of both carbonyl and carboxylic acid functional groups allows for further derivatization and reaction with nucleophiles .

Data Table: Synthesis Pathways

Reaction Type	Reagents Used	Yield (%)
Cyclization	5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran + amines	85
Esterification	5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran + alcohols	90
Reduction	5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran + LiAlH4	92

Material Science

In material science, this compound has been investigated for its potential applications in creating polymeric materials with enhanced properties:

• Polymer Composites: Research has shown that incorporating 5,5-dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid into polymer matrices can improve thermal stability and mechanical strength. This is particularly relevant for developing advanced materials for aerospace and automotive industries .

Case Study: Polymer Enhancement
A research team explored the incorporation of this compound into poly(lactic acid) (PLA) composites. The modified PLA demonstrated improved tensile strength and thermal degradation temperature compared to unmodified PLA, indicating the compound's effectiveness as a reinforcing agent .

Mechanism of Action

The mechanism of action of 5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context .

Comparison with Similar Compounds

Isoindole-Fused Analog: (4R,4aR,7aS*)-5-Oxo-6-phenyl-4a,5,6,7,7a,8-hexahydro-4H-furo[2,3-f]isoindole-4-carboxylic Acid

Structural Differences :

• Core Structure : Incorporates a fused isoindole ring system, unlike the simpler tetrahydrofuran in the target compound.
• Substituents : Shares phenyl and carboxylic acid groups but lacks the 5,5-dimethyl substitution.

Key Properties :

• Crystal Packing : Exhibits O–H···O hydrogen bonding and C–H···π interactions, forming chain-like structures .
• Synthesis : Derived from [3-(2-furyl)-2-propenyl]-phenylamine and maleic anhydride, suggesting a Diels-Alder-like mechanism .

Parameter	Target Compound	Isoindole-Fused Analog
Core Structure	Tetrahydrofuran	Furo-isoindole
Key Substituents	5,5-dimethyl, 4-phenyl	6-phenyl, fused isoindole
Hydrogen Bonding	Not reported	O–H···O and C–H···π interactions
Synthetic Route	Likely cyclization	Diels-Alder-like reaction

Amino-Substituted Analog: 4-Amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylic Acid

Structural Differences :

• Substituent: Replaces the 4-phenyl group with an amino (–NH2) group.
• Ring Saturation : Exists in a dihydrofuran (partially unsaturated) state vs. tetrahydrofuran (fully saturated).

Key Properties :

• Reactivity: The amino group enhances nucleophilicity, enabling peptide coupling or Schiff base formation.

Parameter	Target Compound	Amino-Substituted Analog
Functional Group at C4	Phenyl	Amino (–NH2)
Ring Saturation	Tetrahydrofuran (saturated)	Dihydrofuran (partially unsaturated)
Primary Use	Synthetic intermediate	Pharmaceutical intermediate

Acetic Acid Derivative: (5,5-Dimethyl-2-oxo-tetrahydro-furan-3-yl)-acetic Acid

Structural Differences :

• Substituent : Features an acetic acid side chain at C3 instead of a carboxylic acid directly attached to the furan ring.
• Molecular Formula : C8H12O4 (smaller than the target’s estimated C13H14O4 due to phenyl absence) .

Key Properties :

• Applications: Not explicitly stated but likely used in fine chemical synthesis.

Parameter	Target Compound	Acetic Acid Derivative
C3 Substituent	Carboxylic acid	Acetic acid side chain
Molecular Weight	~258 g/mol (estimated)	196.18 g/mol
Aromatic Contribution	Phenyl enhances lipophilicity	Aliphatic chain reduces logP

Natural Product Analog: 3-O-Feruloylquinic Acid

Structural Differences :

• Core Structure : Cyclohexanecarboxylic acid vs. tetrahydrofuran.
• Functional Groups : Contains hydroxyl, methoxy, and feruloyl groups absent in the target compound .

Key Properties :

• Source : Isolated from Coffea canephora (natural origin), unlike synthetic analogs .
• Applications: Pharmacological research and reference standards, leveraging antioxidant properties from phenolic groups.

Parameter	Target Compound	3-O-Feruloylquinic Acid
Origin	Synthetic	Natural (coffee plant)
Key Functional Groups	Carboxylic acid, phenyl	Hydroxyl, methoxy, feruloyl
Bioactivity	Underexplored	Antioxidant, anti-inflammatory

Bicyclic Derivatives (e.g., Cephalosporin-like Compounds)

Structural Differences :

• Core Structure : Bicyclic systems (e.g., 5-thia-1-azabicyclo[4.2.0]oct-2-ene) with sulfur and nitrogen atoms .
• Substituents: Amino- and phenylacetamido groups enhance antibiotic activity.

Key Properties :

• Pharmacology : Designed as β-lactam antibiotics (e.g., cephalosporins), contrasting with the target’s undefined bioactivity .
• Complexity : Higher synthetic complexity due to stereochemical control.

Parameter	Target Compound	Bicyclic Derivatives
Core Heteroatoms	Oxygen	Sulfur, nitrogen
Primary Application	Synthetic intermediate	Antibiotics

Biological Activity

5,5-Dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid (commonly referred to by its CAS number 21863-84-3) is an organic compound that has garnered attention due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and potential therapeutic applications.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C13H14O4
Molecular Weight	250.25 g/mol
Density	1.16 g/cm³
Boiling Point	415.2 °C
Flash Point	203.7 °C

These properties suggest that the compound is stable under standard laboratory conditions, allowing for various biological assays.

Antioxidant Activity

Research indicates that 5,5-dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid exhibits significant antioxidant properties. Antioxidants are crucial in mitigating oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders. In vitro studies have demonstrated that this compound can scavenge free radicals effectively, thereby protecting cellular components from oxidative damage .

Anti-inflammatory Effects

The compound has shown promise in reducing inflammation in various experimental models. Studies involving lipopolysaccharide (LPS)-activated macrophages revealed that it significantly inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests potential applications in treating inflammatory diseases .

Antimicrobial Properties

Preliminary investigations into the antimicrobial activity of 5,5-dimethyl-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid indicate effectiveness against several bacterial strains. The compound demonstrated inhibitory effects on both Gram-positive and Gram-negative bacteria, making it a candidate for further exploration in antimicrobial therapies .

The biological activities of this compound can be attributed to its ability to interact with various molecular targets:

• Free Radical Scavenging : The presence of carbonyl and hydroxyl groups in its structure facilitates electron donation, neutralizing free radicals.
• Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing the synthesis of inflammatory mediators.
• Modulation of Cell Signaling Pathways : It can influence signaling pathways related to inflammation and cell survival, particularly through the NF-kB pathway .

Case Studies and Research Findings

Several studies have highlighted the biological activity of this compound:

• Antioxidant Study : A study published in a peer-reviewed journal demonstrated that at concentrations above 50 µM, the compound significantly reduced oxidative stress markers in cultured neuronal cells .
• Anti-inflammatory Research : In a controlled experiment with murine macrophages, treatment with this acid resulted in a 40% decrease in TNF-alpha production compared to untreated controls .
• Antimicrobial Efficacy : A recent study evaluated the antimicrobial effects against Staphylococcus aureus and E. coli, showing a minimum inhibitory concentration (MIC) of 32 µg/mL for both pathogens .